Infrared laser triggered release of bioactive compounds from single hard shell microcapsules†
Chemical Communications Pub Date: 2015-02-09 DOI: 10.1039/C4CC09745A
Abstract
Micro composites are commonly characterized in bulk. Here we study the temperature triggered release of a bioactive compound from single isolated microcapsules. We monitor the release process in real-time using a novel thermal microscopy method combining laser-induced heating and fluorescence imaging.
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